Cas no 83983-96-4 (5-bromo-1-[(1S,2S,4R)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione)

• Product Name: 5-bromo-1-[(1S,2S,4R)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• CAS No: 83983-96-4
• MF: C₁₀H₁₃BrN₂O₄
• MW: 305.125221967697
• CID: 989135
• PubChem ID: 331233
• Update Time: 2025-04-20

5-bromo-1-[(1S,2S,4R)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-[(1S,2S,4R)-2-hydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• DTXSID40317902
• NSC-321820
• NSC321820
• 83983-96-4

• Inchi： 1S/C10H13BrN2O4/c11-6-3-13(10(17)12-9(6)16)7-1-5(4-14)2-8(7)15/h3,5,7-8,14-15H,1-2,4H2,(H,12,16,17)/t5-,7+,8+/m1/s1
• InChI Key： VUXYQPXAGVWPHV-DTLFHODZSA-N
• SMILES： BrC1C(NC(N(C=1)[C@@H]1[C@H](C[C@H](CO)C1)O)=O)=O

Computed Properties

• Exact Mass: 304.00587g/mol
• Monoisotopic Mass: 304.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides